Cas no 851412-67-4 (N-(5-chloro-2-methoxyphenyl)-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
• CAS No: 851412-67-4
• MF: C₂₆H₂₅ClN₂O₂S
• MW: 465.006904363632
• CID: 6341970
• PubChem ID: 4610322
• Update Time: 2025-05-23

N-(5-chloro-2-methoxyphenyl)-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
• N-(5-chloro-2-methoxyphenyl)-2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)acetamide
• N-(5-chloro-2-methoxyphenyl)-2-[1-[(2,5-dimethylphenyl)methyl]indol-3-yl]sulfanylacetamide
• F0616-0297
• 851412-67-4
• N-(5-chloro-2-methoxyphenyl)-2-({1-[(2,5-dimethylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide
• AKOS024587826

• Inchi： 1S/C26H25ClN2O2S/c1-17-8-9-18(2)19(12-17)14-29-15-25(21-6-4-5-7-23(21)29)32-16-26(30)28-22-13-20(27)10-11-24(22)31-3/h4-13,15H,14,16H2,1-3H3,(H,28,30)
• InChI Key： DCBJVFFXJARSFC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(CSC1=CN(C2C=CC=CC=21)CC1C=C(C)C=CC=1C)=O)OC

Computed Properties

• Exact Mass: 464.1325269g/mol
• Monoisotopic Mass: 464.1325269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 68.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(5-chloro-2-methoxyphenyl)-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide

N-(5-chloro-2-methoxyphenyl)-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide (CAS No. 851412-67-4): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-(5-chloro-2-methoxyphenyl)-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide (CAS No. 851412-67-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indole derivatives and is characterized by a sulfanyl acetamide moiety attached to an indole ring, which is further substituted with a 2,5-dimethylphenyl group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a subject of extensive research.

The molecular structure of N-(5-chloro-2-methoxyphenyl)-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide (CAS No. 851412-67-4) is composed of several key components. The indole ring, a fundamental building block in many biologically active compounds, provides a rigid and planar structure that can interact with various biological targets. The sulfanyl acetamide group introduces flexibility and potential hydrogen bonding sites, enhancing the molecule's ability to form stable complexes with proteins and other biomolecules. Additionally, the 5-chloro and 2-methoxy substituents on the phenyl ring contribute to the compound's lipophilicity and electronic properties, which are crucial for its pharmacological activity.

Recent studies have highlighted the potential of N-(5-chloro-2-methoxyphenyl)-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide (CAS No. 851412-67-4) in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease. The mechanism of action involves the modulation of signaling pathways involved in inflammation, such as NF-kB and MAPK.

Another area of interest is the compound's potential as an anticancer agent. Studies have demonstrated that N-(5-chloro-2-methoxyphenyl)-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide (CAS No. 851412-67-4) can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. This effect has been observed in various cancer cell lines, including those derived from breast, lung, and colon cancers. The selective cytotoxicity of this compound against cancer cells while sparing normal cells makes it an attractive candidate for further development in oncology.

In addition to its anti-inflammatory and anticancer properties, N-(5-chloro-2-methoxyphenyl)-2-{(1-(2,5-dimethylphenyl)methyl)-1H-indol-3-sulfanyl}acetamide (CAS No. 851412-67-4) has also shown promise in neurodegenerative diseases. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and prevent the aggregation of toxic proteins such as beta amyloid and tau. These findings suggest that it may have therapeutic potential in conditions like Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N-(5-chloro-2-methoxyphenyl)-2-{(1-(2,5-dimethylphenyl)methyl)-1H-indol-3-sulfanyl}acetamide (CAS No. 851412-67-4) have also been investigated to assess its suitability for clinical use. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and a reasonable half-life. These characteristics make it amenable to oral administration and suitable for chronic dosing regimens.

The safety profile of N-(5-chloro-2-methoxyphenyl)-2-{(1-(2,5-dimethylphenyl)methyl)-1H-indol-3-sulfanyl}acetamide (CAS No. 851412-67-4) has been evaluated through preclinical toxicity studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses with no significant adverse effects on major organs or systems. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, N-(5-chloro-2-methoxyphenyl)-2-{(1-(2,5-dimethylphenyl)methyl)-1H-indol-3-sulfanyl}acetamide (CAS No. 851412-67-4) is a multifaceted compound with a wide range of potential therapeutic applications in medicinal chemistry. Its unique structural features and biological activities make it an exciting candidate for further research and development in areas such as anti-inflammatory therapy, oncology, and neurodegenerative diseases. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use in clinical settings.